N-(4-chlorophenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H20ClN3O2S/c1-16-6-8-17(9-7-16)24-29-25-21(14-18-4-2-3-5-22(18)32-25)26(30-24)33-15-23(31)28-20-12-10-19(27)11-13-20/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key: BKDJUVDPWKAUFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=CC=CC=C4O3)C(=N2)SCC(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C26H20ClN3O2S
• Molecular Weight: 474.0 g/mol

Description

N-(4-chlorophenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H20ClN3O2S and its molecular weight is 473.98. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Reactivity

This compound is part of a broader class of chemicals that are used in the synthesis of polyfunctionally substituted heterocycles, such as pyrimidines, chromenos, and thiophenes. These heterocycles are significant due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science. The synthesis of such compounds often involves reactions with activated nitriles, leading to various derivatives with different functional groups. The reactivity of these compounds towards electrophilic and nucleophilic reagents has been investigated, providing insights into their potential applications in designing new molecules with desired properties (Elian, Abdelhafiz, & abdelreheim, 2014).

Crystal Structures and Molecular Conformations

Understanding the crystal structures and molecular conformations of compounds similar to N-(4-chlorophenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide helps in elucidating their chemical behavior and potential for interactions with biological targets. Studies on related compounds have shown folded conformations and intramolecular hydrogen bonding, which are crucial for their stability and reactivity (Subasri et al., 2016).

Antimicrobial and Anti-inflammatory Applications

Compounds with structures similar to N-(4-chlorophenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. Such studies are crucial for the development of new drugs and therapeutic agents. For example, isoxazolyl chromeno[2,3-d]pyrimidin-4-ones have shown significant antimicrobial activity and potent anti-inflammatory and analgesic activities, indicating the potential of these compounds in medicinal chemistry (Rajanarendar et al., 2012).

Optical Properties and Materials Science

The optical properties of heterocyclic compounds, including fluorescence quantum yields, are of interest for applications in materials science, such as in the development of dyes and sensors. Studies on functionally substituted thieno[3,2-c]quinolines have revealed moderate to high fluorescence quantum yields, suggesting their use in various applications ranging from invisible ink dyes to photovoltaic cells (Bogza et al., 2018).